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Compound of Interest

5-Bromobenzo|c]
Compound Name: )
[1,2,5]selenadiazole

Cat. No.: B181497

CAS Number: 1753-19-1

This technical guide provides an in-depth overview of 5-Bromobenzo[c]selenadiazole, a
heterocyclic building block with significant potential in drug development and materials science.
This document is intended for researchers, scientists, and professionals in these fields, offering
a consolidated resource on its synthesis, properties, and emerging applications.

Chemical Properties and Data

5-Bromobenzo[c]selenadiazole is a solid, bromine-substituted derivative of
benzo[c]selenadiazole. Its core structure, featuring a fusion of a benzene ring with a
selenadiazole ring, imparts unique electronic and photophysical properties.

Table 1: Physicochemical Properties of 5-Bromobenzo[c]selenadiazole
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Property Value Source
CAS Number 1753-19-1 N/A
Molecular Formula CeH3BrN2Se [1]
Molecular Weight 261.97 g/mol [1]
Appearance Solid (Predicted) N/A
Storage Conditions Sealed in dry, 2-8°C [1]

Table 2: Spectroscopic Data of 5-Bromobenzo[c]selenadiazole

Spectrum Type

Predicted/Observed Data

1H NMR

Data not publicly available. Predicted shifts
would show signals in the aromatic region,
influenced by the bromine and selenadiazole

ring.

13C NMR

Data not publicly available. Predicted shifts
would indicate aromatic carbons, with
deshielding effects from the heteroatoms and

bromine.

IR Spectroscopy

Data not publicly available. Expected to show
characteristic peaks for aromatic C-H and C=C

stretching, and C-Br stretching.

Mass Spectrometry

Data not publicly available. The molecular ion
peak would be expected at m/z 261.97, showing
a characteristic isotopic pattern for bromine and
selenium. Fragmentation may involve loss of Nz,
Se, and Br.

Note: While commercial suppliers indicate the availability of spectroscopic data (NMR, HPLC,

LC-MS), this information is not publicly accessible in scientific literature. The data presented

here is based on general chemical principles and data for analogous compounds.
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Synthesis and Experimental Protocols

The synthesis of 5-Bromobenzolc]selenadiazole can be achieved in a two-step process,
starting from commercially available 4-bromoaniline. The key intermediate is 4-bromo-1,2-
phenylenediamine, which is then cyclized with selenium dioxide.

Synthesis of 4-bromo-1,2-phenylenediamine

A common route for the synthesis of 4-bromo-1,2-phenylenediamine involves the bromination
of o-phenylenediamine.

Experimental Protocol:
» Dissolve o-phenylenediamine in a suitable solvent such as glacial acetic acid.

e Add a brominating agent, for instance, a solution of bromine in acetic acid, dropwise to the
reaction mixture at a controlled temperature.

« Stir the reaction mixture for a specified time to ensure complete bromination.
o Pour the reaction mixture into an ice-water bath to precipitate the product.

e Collect the crude product by filtration, wash with water, and purify by recrystallization.

Synthesis of 5-Bromobenzo[c]selenadiazole

The final step involves the reaction of 4-bromo-1,2-phenylenediamine with selenium dioxide.

Experimental Protocol:

Dissolve 4-bromo-1,2-phenylenediamine in a suitable solvent, such as ethanol or methanol.
e Add a stoichiometric amount of selenium dioxide to the solution.

o Reflux the reaction mixture for several hours until the reaction is complete, which can be
monitored by thin-layer chromatography.

e Upon completion, cool the reaction mixture to room temperature to allow the product to
crystallize.
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¢ Collect the solid product by filtration, wash with a cold solvent, and dry under vacuum.

Step 1: Synthesis of 4-bromo-1,2-phenylenediamine

Nitration 4-bromo-2-nitroaniline Reduction 4-bromo-1,2-phenylenediamine

Step 2: Synthesis of 5-Bromobenzo[c]selenadiazole

Se02 Cyclization 5-Bromobenzo_c_selenadiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181497#5-bromobenzo-c-selenadiazole-cas-number-
1753-19-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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